Cas no 2060031-31-2 (2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid
• CAS No: 2060031-31-2
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD30488357
• CID: 5612977
• PubChem ID: 125453805
• Update Time: 2025-05-23

2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2060031-31-2
• EN300-330680
• 2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid
• 2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylicacid
• CID 125453805
• 5-Oxazolecarboxylic acid, 2-(4,4-dimethylcyclohexyl)-4-methyl-

• MDL： MFCD30488357
• Inchi： 1S/C13H19NO3/c1-8-10(12(15)16)17-11(14-8)9-4-6-13(2,3)7-5-9/h9H,4-7H2,1-3H3,(H,15,16)
• InChI Key： NUBKTNBHZMSNEA-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)N=C1C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 370.9±22.0 °C(Predicted)
• pka: 2.45±0.14(Predicted)

Additional information on 2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid

2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic Acid: A Comprehensive Overview

The compound 2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 2060031-31-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are known for their unique chemical properties and wide-ranging applications. The oxazole ring in this molecule plays a crucial role in its reactivity and functionality, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of oxazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The 4-methyl substitution on the oxazole ring enhances the molecule's stability and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the cyclohexyl group attached to the oxazole ring contributes to the molecule's lipophilicity, which is essential for its interaction with biological targets.

The synthesis of 2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Researchers have explored various pathways to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the environmental footprint of the production process.

In terms of biological activity, this compound has shown remarkable potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, studies conducted in 2023 demonstrated its ability to suppress cyclooxygenase (COX) activity, which is a key enzyme in inflammation. This finding has opened new avenues for its application in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Moreover, the carboxylic acid group at position 5 of the oxazole ring allows for further functionalization, enabling researchers to explore its potential as a building block for more complex molecules. This versatility makes it a valuable asset in combinatorial chemistry and high-throughput screening campaigns.

From an environmental perspective, the compound's biodegradability and eco-toxicity have been thoroughly investigated. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions, which aligns with current regulatory requirements for environmentally friendly chemical compounds.

In conclusion, 2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 2060031-31-2) is a multifaceted compound with significant potential across various domains. Its unique chemical structure, combined with recent advancements in synthesis and biological evaluation, positions it as a key player in future drug development and chemical innovation.